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Compound of Interest

Compound Name: YZL-51N

Cat. No.: B15583624 Get Quote

Essential Safety and Handling Guide for YZL-
51N
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with YZL-51N. The

following procedures are based on available safety information and general laboratory best

practices for handling bioactive chemical compounds.

Compound Identification and Properties
YZL-51N is identified as a selective inhibitor of SIRT7, a NAD+-dependent deacetylase, and is

utilized in cancer research for its anti-tumor properties.[1][2][3] Understanding its physical and

chemical properties is the first step toward safe handling.

Table 1: Physical and Chemical Properties of YZL-51N
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Property Value

Physical State Powder Solid[4]

Appearance Beige[4]

Odor Odorless[4]

Molecular Formula C7H6N2[4]

Molecular Weight 118.14 g/mol [4]

Melting Point 171 - 174 °C (339.8 - 345.2 °F)[4]

Boiling Point > 360 °C (> 680 °F) @ 760 mmHg[4]

Solubility Insoluble in water[4]

Storage
Stock solution: -80°C for 6 months; -20°C for 1

month[1]

Personal Protective Equipment (PPE)
Due to the bioactive and potentially hazardous nature of YZL-51N, appropriate PPE is

mandatory to prevent exposure through inhalation, skin contact, or eye contact.[5]

Table 2: Recommended Personal Protective Equipment for Handling YZL-51N
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PPE Category Item Specification

Hand Protection Gloves

Wear appropriate protective

gloves. For handling

chemotherapy agents, gloves

tested according to ASTM

D6978 are recommended.[5]

Body Protection Lab Coat/Gown

Wear appropriate protective

clothing to prevent skin

exposure.[4] For handling

potent compounds, a

disposable gown is

recommended.

Eye and Face Protection Safety Goggles/Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[4]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or when

handling the powder outside of

a ventilated enclosure.[4] A

surgical N-95 respirator

provides both respiratory and

splash protection.[5]

Safe Handling and Engineering Controls
Proper handling procedures and engineering controls are critical to minimize exposure risk.
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Operational Plan:

Ventilation: Always handle YZL-51N in a well-ventilated area.[4][6] For weighing and

preparing solutions from the powder form, use a certified chemical fume hood or a Class II

Biosafety Cabinet.[5]

Eyewash and Safety Shower: Ensure that eyewash stations and safety showers are in close

proximity to the workstation.[4]

Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid

compound.[4]

First Aid:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[4]

Skin Contact: Wash off immediately with soap and plenty of water.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek medical

attention.[4]

Ingestion: Do NOT induce vomiting. Seek medical attention.[4]

Experimental Workflow for Handling YZL-51N
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Caption: Workflow for safe handling of YZL-51N.
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Disposal Plan
Proper disposal of YZL-51N and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Guidance:

Waste Characterization: While a specific hazardous waste profile for YZL-51N is not

available, as a bioactive compound used in cancer research, it should be treated as

hazardous chemical waste.

Waste Segregation:

Solid Waste: Collect unused YZL-51N powder, contaminated gloves, pipette tips, and

other disposable labware in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect waste solutions containing YZL-51N in a separate, labeled

hazardous liquid waste container. Do not mix with other solvent waste streams unless

compatibility is confirmed.

Disposal Procedures: All waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

Emergency Procedures
In the event of a spill or exposure, follow these immediate steps.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Alert: Notify your supervisor and your institution's EHS department.

Contain: If you are trained and it is safe to do so, contain the spill using appropriate spill

absorbents. For a powder spill, gently cover with a damp paper towel to avoid creating dust.

Clean-up: Clean-up should be performed by trained personnel wearing appropriate PPE.
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Decontaminate: Thoroughly decontaminate the spill area after cleanup.

Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[4]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon

dioxide (CO2).[4]

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.[4]

This guide is intended to provide essential safety information. Always consult the most recent

Safety Data Sheet (SDS) provided by the manufacturer and your institution's specific safety

protocols before handling YZL-51N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15583624#personal-protective-equipment-for-
handling-yzl-51n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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